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Compound of Interest

Compound Name: Cyanine7.5 azide (chloride)

Cat. No.: B12374856

Executive Summary

Cyanine7.5 azide chloride (Cy7.5-N3) is a near-infrared (NIR) fluorescent probe designed for
deep-tissue imaging and high-sensitivity biochemical analysis.[1][2][3] Distinguished by its rigid
polymethine chain, this fluorophore offers a quantum yield (

) of ~0.10, significantly higher than traditional Indocyanine Green (ICG) derivatives.[1][2] Its
emission maximum at 808 nm places it firmly within the biological optical window, minimizing
background autofluorescence and maximizing tissue penetration.[1]

This guide details the physicochemical properties, spectral characteristics, and validated
bioconjugation protocols for Cy7.5 azide chloride.[1] It specifically addresses the "chloride" salt
form, which dictates strict solubility requirements distinct from sulfonated analogs.[1]

Part 1: Physicochemical & Spectral Properties[2][4]
Core Specifications

The chloride counterion in Cyanine7.5 azide dictates its solubility profile. Unlike hydrophilic
sulfonated cyanines, this molecule is lipophilic and requires organic co-solvents for effective
solubilization.[1]
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Parameter Value Unit Notes
Excitation Max ( Measured in

788 nm
) DMSO/PBS
Emission Max (

808 nm NIR-I Window
)
Extinction Coeff.[1][2]
[41( 223,000 At 788 nm
)
Quantum Yield (

0.10 - ~20% higher than Cy7
)

_ Minimizes self-
Stokes Shift 20 nm )
guenching

Molecular Weight 767.44 g/mol Formula:
Solubility DMSO, DMF, DCM - Low water solubility
Appearance Green Powder - Protect from light

Spectral Analysis & Biological Utility

Cyanine7.5 operates in the Near-Infrared | (NIR-I) window (700—-900 nm).[1][2] In this region,
the absorption coefficients of hemoglobin (

and
) and water are at their combined minima.

e Reduced Scattering: Longer wavelengths scatter less (

), allowing deeper photon penetration.[1][2]

» Autofluorescence Suppression: Biological tissues have negligible autofluorescence above
750 nm, yielding high signal-to-noise ratios (SNR).[1][2]
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Part 2: Bioconjugation Mechanism (Click Chemistry)

[1][2][6]

The azide functional group on Cy7.5 allows for bioorthogonal conjugation via Copper-
Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition
(SPAAC).[1][2]

Reaction Pathway

The diagram below illustrates the conjugation logic. The chloride salt form necessitates a pre-
solubilization step in an organic solvent before introduction to the aqueous reaction buffer.
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Figure 1: Workflow for solubilizing and conjugating Cy7.5 Azide Chloride via Copper-Catalyzed
Click Chemistry.

Part 3: Experimental Protocols
Preparation of Stock Solution

Critical: Do not attempt to dissolve Cy7.5 azide chloride directly in aqueous buffers (PBS, Tris).
[1] It will precipitate, leading to incorrect concentration calculations and labeling artifacts.[1][2]

» Weighing: Weigh 1 mg of Cy7.5 azide chloride (

g/mol ).

¢ Solvent: Add 130
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of anhydrous DMSO or DMF to achieve a 10 mM stock solution.

o Storage: Aliquot into light-tight tubes and store at -20°C. Stable for 6 months if kept
anhydrous.

CuAAC Labeling Protocol (Protein/Peptide)

This protocol assumes the target biomolecule has been pre-functionalized with a terminal
alkyne or DBCO group.[2]

Reagents:

e Protein-Alkyne (in PBS, pH 7.4)

e Cy7.5 Azide Stock (10 mM in DMSO)[1][2][5]
e CuSO

(100 mM in water)[1][2]

o THPTA Ligand (500 mM in water) — Prevents copper-induced protein degradation.[1][2]
e Sodium Ascorbate (500 mM in water) — Freshly prepared.[1][2]
Step-by-Step:
o Mixture Setup: Dilute Protein-Alkyne to 1-5 mg/mL in PBS.
e Dye Addition: Add Cy7.5 Azide stock to the protein solution.

o Target Ratio: 1.5-3.0 molar excess of dye over alkyne groups.[2]

o Solvent Limit: Ensure final DMSO concentration is

to prevent protein denaturation.[1][2]

o Catalyst Complexing: Premix CuSO

and THPTA (1:5 molar ratio) and incubate for 5 minutes.
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e Initiation: Add the Cu-THPTA complex to the reaction, followed immediately by Sodium
Ascorbate (final conc. 5 mM).

e Incubation: Incubate for 30—60 minutes at Room Temperature (RT) in the dark.

e Quenching: Add EDTA (10 mM final) to chelate copper.

Purification & Validation

Unreacted dye must be removed to prevent non-specific background binding.[1][2]
 Purification: Use Gel Filtration (e.g., PD-10 columns) or Dialysis against PBS.[1][2]

o Note: Cy7.5 is sticky.[1][2] If using columns, ensure the resin is compatible with
hydrophobic dyes.[1]

« Degree of Labeling (DOL) Calculation: Measure absorbance at 280 nm (
) and 788 nm (
).
[1]12]
[1]12]
Part 4: Spectral Validation Workflow

To ensure the integrity of the fluorophore post-conjugation, a spectral scan is required.
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Figure 2: Quality Control Decision Tree for Cy7.5 Conjugates.

Troubleshooting Common Issues

+ Blue-Shifted Absorbance (H-Aggregates): If the absorbance peak shifts to ~700-750 nm, the
dye has stacked (H-aggregates).[1][2] Solution: Add a chaotic agent (e.g., 10% DMSO or
0.1% Tween-20) or reduce the labeling ratio.[1][2]
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e Low Fluorescence Signal: Often caused by quenching from Copper residues.[1][2] Solution:
Ensure thorough dialysis with EDTA-containing buffer.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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